Cas no 366014-13-3 (1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one)

1,1,1-Trifluoro-3-methyl-4-phenylbut-3-en-2-one is a fluorinated enone compound with applications in organic synthesis and pharmaceutical intermediates. Its trifluoromethyl group enhances reactivity and stability, while the α,β-unsaturated ketone moiety allows for versatile functionalization. The phenyl and methyl substituents contribute to structural diversity, making it valuable for constructing complex molecular frameworks.
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one structure
366014-13-3 structure
Product Name:1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
CAS No:366014-13-3
MF:C11H9F3O
MW:214.183773756027
CID:4512596
PubChem ID:101131700
Update Time:2025-06-19

1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 1,1,1-trifluoro-3-methyl-4-phenyl-, (3E)-
    • 1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
    • KUKWSXMBLHGBIG-BQYQJAHWSA-N
    • EN300-1880968
    • (E)-1,1,1-Trifluoro-3-methyl-4-phenylbut-3-en-2-one
    • 366014-13-3
    • (E)-1,1,1-Trifluoro-3-methyl-4-phenyl-3-butene-2-one
    • Inchi: 1S/C11H9F3O/c1-8(10(15)11(12,13)14)7-9-5-3-2-4-6-9/h2-7H,1H3/b8-7+
    • InChI Key: KUKWSXMBLHGBIG-BQYQJAHWSA-N
    • SMILES: FC(C(/C(/C)=C/C1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 214.06054939Da
  • Monoisotopic Mass: 214.06054939Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1880968-0.05g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
0.05g
$732.0 2023-09-18
Enamine
EN300-1880968-0.1g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
0.1g
$767.0 2023-09-18
Enamine
EN300-1880968-0.25g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
0.25g
$801.0 2023-09-18
Enamine
EN300-1880968-0.5g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
0.5g
$836.0 2023-09-18
Enamine
EN300-1880968-1.0g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
1g
$871.0 2023-06-01
Enamine
EN300-1880968-2.5g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
2.5g
$1707.0 2023-09-18
Enamine
EN300-1880968-5.0g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
5g
$2525.0 2023-06-01
Enamine
EN300-1880968-10.0g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
10g
$3746.0 2023-06-01
Enamine
EN300-1880968-1g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
1g
$871.0 2023-09-18
Enamine
EN300-1880968-5g
1,1,1-trifluoro-3-methyl-4-phenylbut-3-en-2-one
366014-13-3
5g
$2525.0 2023-09-18
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